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Compound of Interest

Compound Name: 1-(2-Ethoxyphenyl)-2-thiourea

Cat. No.: B075213

Technical Guide: 1-(2-Ethoxyphenyl)-2-thiourea

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-(2-Ethoxyphenyl)-2-thiourea is an aromatic thiourea derivative. The thiourea functional
group is a key structural motif in a wide range of biologically active compounds, exhibiting
diverse pharmacological properties. This technical guide provides a comprehensive overview of
the molecular formula, weight, and general experimental protocols, alongside a discussion of
the potential biological activities and mechanisms of action based on related thiourea-
containing molecules.

Core Molecular Data

The fundamental physicochemical properties of 1-(2-Ethoxyphenyl)-2-thiourea are
summarized below.

Property Value
Molecular Formula CoH12N20S
Molecular Weight 196.27 g/mol
CAS Number 63675-17-2
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Experimental Protocols

While specific experimental data for 1-(2-Ethoxyphenyl)-2-thiourea is limited in publicly
available literature, a standard synthesis protocol for N-aryl thioureas can be adapted.

General Synthesis of 1-(2-Ethoxyphenyl)-2-thiourea

The synthesis of 1-(2-Ethoxyphenyl)-2-thiourea can be achieved through the reaction of 2-
ethoxyaniline with a source of thiocyanate. A representative method involves the in-situ
generation of 2-ethoxyphenyl isothiocyanate, which then reacts with an amine.

Materials:

e 2-ethoxyaniline

e Carbon disulfide

e Triethylamine

o Ethyl chloroformate

¢ Ammonia (aqueous solution)

e Dichloromethane (solvent)

e Anhydrous sodium sulfate

« Silica gel for column chromatography
e Hexane and Ethyl Acetate (eluent)
Procedure:

o Formation of the Dithiocarbamate Salt: To a stirred solution of 2-ethoxyaniline (1 equivalent)
and triethylamine (1.2 equivalents) in dichloromethane at 0°C, add carbon disulfide (1.1
equivalents) dropwise. Allow the reaction mixture to stir at room temperature for 2-3 hours.

o Formation of the Isothiocyanate: Cool the reaction mixture back to 0°C and add ethyl
chloroformate (1.1 equivalents) dropwise. Let the reaction proceed at room temperature for
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1-2 hours.

Reaction with Ammonia: The crude 2-ethoxyphenyl isothiocyanate solution is then treated
with an excess of aqueous ammonia. The reaction is stirred vigorously for 4-6 hours at room
temperature.

Work-up and Purification: The organic layer is separated, washed with water and brine, and
then dried over anhydrous sodium sulfate. The solvent is removed under reduced pressure
to yield the crude product. The crude 1-(2-Ethoxyphenyl)-2-thiourea is then purified by
column chromatography on silica gel using a hexane-ethyl acetate gradient.

Characterization: The structure and purity of the final product should be confirmed by
analytical techniques such as *H NMR, 3C NMR, and mass spectrometry.

Potential Biological Activities and Mechanisms of
Action

Thiourea derivatives are known to possess a broad spectrum of biological activities.[1][2] While
specific studies on 1-(2-Ethoxyphenyl)-2-thiourea are not extensively documented, the
following activities are plausible based on the general class of thiourea compounds.

Antimicrobial Activity: Many thiourea derivatives exhibit antibacterial and antifungal
properties.[3] The mechanism often involves the disruption of microbial cell membranes or
the inhibition of essential enzymes.

Antioxidant Activity: The thiourea moiety can act as a scavenger of reactive oxygen species
(ROS), thereby exhibiting antioxidant effects.[2]

Anticancer Activity: Certain thiourea derivatives have demonstrated cytotoxic effects against
various cancer cell lines.[4][5] The proposed mechanisms include the induction of apoptosis
and the inhibition of key signaling pathways involved in cell proliferation.[5]

Enzyme Inhibition: Thiourea-based compounds have been shown to inhibit various enzymes,
including urease, tyrosinase, and cholinesterases.[6] This inhibition is typically achieved
through the interaction of the sulfur and nitrogen atoms of the thiourea group with the active
site of the enzyme.
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Visualized Workflows and Pathways
General Synthesis and Characterization Workflow

The following diagram illustrates a typical workflow for the synthesis and characterization of 1-
(2-Ethoxyphenyl)-2-thiourea.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [1-(2-Ethoxyphenyl)-2-thiourea molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b075213#1-2-ethoxyphenyl-2-thiourea-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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